2-[[(2R,3S)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]amino]-3H-quinazolin-4-one

• IUPAC Name: 2-[[(2R,3S)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]amino]-3H-quinazolin-4-one
• InChI: InChI=1S/C18H21N5O2/c1-2-23-11-12(10-19-23)16-15(8-5-9-25-16)21-18-20-14-7-4-3-6-13(14)17(24)22-18/h3-4,6-7,10-11,15-16H,2,5,8-9H2,1H3,(H2,20,21,22,24)/t15-,16+/m0/s1
• InChI Key: OCGAJSHRVMTFFD-JKSUJKDBSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2C(CCCO2)NC3=NC4=CC=CC=C4C(=O)N3
• Isomeric SMILES: CCN1C=C(C=N1)[C@@H]2[C@H](CCCO2)NC3=NC4=CC=CC=C4C(=O)N3
• Molecular Formula: C18H21N5O2
• Molecular Weight: 339.4 g/mol

Description

2-[[(2R,3S)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]amino]-3H-quinazolin-4-one is a synthetic compound that belongs to the class of quinazolinone derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and physiology.

Mechanism of Action

The mechanism of action of 2-[[(2R,3S)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]amino]-3H-quinazolin-4-one involves its interaction with various enzymes and receptors in the body. It has been shown to inhibit the activity of protein kinase C and tyrosine kinase, which are involved in various cellular signaling pathways. It has also been shown to interact with the dopamine receptor, which is involved in the regulation of movement and mood.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is important for the prevention of cancer. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. Additionally, it has been shown to have anti-inflammatory and antioxidant properties, which may be beneficial for the prevention of various diseases.

Advantages and Limitations for Lab Experiments

2-[[(2R,3S)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]amino]-3H-quinazolin-4-one has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. It has also been extensively studied for its potential applications in scientific research, which provides a strong foundation for further investigation. However, there are also limitations to the use of this compound in lab experiments. It may exhibit toxicity at high concentrations, which may limit its use in certain experiments. Additionally, its mechanism of action may be complex and not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 2-[[(2R,3S)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]amino]-3H-quinazolin-4-one. One potential direction is to investigate its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another potential direction is to further investigate its mechanism of action, particularly its interaction with various enzymes and receptors in the body. Additionally, there may be potential for the development of new derivatives of this compound with improved properties for scientific research.

Synthesis Methods

2-[[(2R,3S)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]amino]-3H-quinazolin-4-one can be synthesized through a multi-step process. The first step involves the reaction of 2,3-epoxy-1-propanol with 1-ethyl-4-nitro-1H-pyrazole to form 2-(1-ethylpyrazol-4-yl)oxan-3-ol. This intermediate is then treated with 2-aminobenzoic acid to yield the final product, this compound. The synthesis method has been optimized to achieve high yields and purity of the final product.

Scientific Research Applications

2-[[(2R,3S)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]amino]-3H-quinazolin-4-one has been extensively studied for its potential applications in scientific research. It has been shown to exhibit inhibitory activity against various enzymes, including protein kinase C and tyrosine kinase. It has also been investigated for its potential as an anti-cancer agent, as it has been shown to induce apoptosis in cancer cells. Additionally, it has been studied for its potential as a therapeutic agent for various diseases, including Alzheimer's disease and Parkinson's disease.